Cas no 12240-15-2 (Pigment Blue 27)

• Product Name: Pigment Blue 27
• CAS No: 12240-15-2
• MF: C₆Fe₂KN₆
• MW: 306.892702102661
• MDL: MFCD00135664
• CID: 48903
• PubChem ID: 24845616
• Update Time: 2025-06-08

Pigment Blue 27 Chemical and Physical Properties

Names and Identifiers

• Pigment Blue 27
• C.I.Pigmentblue27
• PRUSSIAN BLUE INSOLUBLE
• PRUSSIAN BLUE SOLUBLE
• PARIS BLUE
• potassium iron(iii) hexacyanoferrate (ii)
• CHINESE BLUE
• CI NO 7520
• CI NO 77510
• BERLIN BLUE SOLUBLE C.I. NO.7520
• Prussian blue
• Prussian Blue Soluble [Pigment Blue 27]
• C.I. 75510
• CI 75510
• CI 77520
• BERLIN BLUE
• BERLIN BLUE INSOLUBLE
• BERLIN BLUE SOLUBLE
• PRUSSIAN BLUE SOLUBLE, FOR MICROSCOPY
• water-soluble,CI77520
• Pigment blue 27 (C.I. 77510)

• MDL： MFCD00135664
• Inchi： 1S/6CN.2Fe.K/c6*1-2;;;/q;;;;;;-4;+3;+1
• InChI Key： FLKVFXLAGRIOHI-UHFFFAOYSA-N
• SMILES： [Fe-4](C#N)(C#N)(C#N)(C#N)(C#N)C#N.[Fe+3].[K+]

Computed Properties

• Exact Mass: 306.85200
• Monoisotopic Mass: 859.599927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 25
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 428

Experimental Properties

• Color/Form: Dark blue powder.
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 142.74000
• LogP: 0.09568
• Sensitiveness: Sensitive to humidity and light
• Solubility: Insoluble in water \ ethanol and ether, soluble in acid and alkali
• Vapor Pressure: No data available

Pigment Blue 27 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22-24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Other Chemical Reagents

Additional information on Pigment Blue 27

Pigment Blue 27 (CAS No. 12240-15-2): An Overview of Its Properties, Applications, and Recent Research Advances

Pigment Blue 27 (CAS No. 12240-15-2) is a widely used organic pigment known for its vibrant blue color and excellent stability. This compound, also referred to as C.I. Pigment Blue 27, is a member of the phthalocyanine class of pigments, which are renowned for their high color strength, lightfastness, and chemical resistance. In this comprehensive overview, we will delve into the chemical properties, applications, and recent research developments surrounding Pigment Blue 27.

Chemical Properties:

Pigment Blue 27 is a complex copper phthalocyanine derivative with the molecular formula C₃₂H₁₆CuN₈. It has a molecular weight of approximately 616.03 g/mol. The compound is characterized by its deep blue color and high solubility in organic solvents such as toluene and xylene. However, it is insoluble in water, which makes it suitable for various industrial applications where water resistance is crucial.

The crystal structure of Pigment Blue 27 plays a significant role in its performance. It typically exists in two main crystalline forms: α-form and β-form. The α-form is more common and exhibits better dispersion properties, making it preferred in many applications. The β-form, while less common, has higher thermal stability and can be used in high-temperature processes.

Applications:

Pigment Blue 27 finds extensive use across various industries due to its unique properties. In the paints and coatings industry, it is used to produce high-quality blue paints that are resistant to fading and weathering. Its excellent lightfastness ensures that the color remains vibrant over extended periods, making it ideal for exterior applications.

In the plastics industry, Pigment Blue 27 is used to color various plastic materials such as polyethylene (PE), polypropylene (PP), and polystyrene (PS). The pigment's high heat stability allows it to withstand the high temperatures encountered during the extrusion and molding processes without degrading.

The textile industry also benefits from the use of Pigment Blue 27. It is used in dyeing and printing processes to achieve deep blue shades on fabrics. The pigment's resistance to washing and rubbing makes it suitable for producing durable textile products.

In inkjet printing, Pigment Blue 27 is a key component in formulating water-resistant inks. Its excellent dispersion properties ensure that the ink flows smoothly through the printhead without clogging, resulting in high-quality prints with sharp color definition.

Recent Research Advances:

The ongoing research on Pigment Blue 27 continues to uncover new applications and improve its performance. One recent study published in the Journal of Applied Polymer Science explored the use of Pigment Blue 27 in developing novel composite materials for advanced optical applications. The researchers found that incorporating Pigment Blue 27 into polymer matrices enhanced the optical properties of the composites, making them suitable for use in optical filters and sensors.

Another study published in the Journal of Colloid and Interface Science investigated the surface modification of Pigment Blue 27 nanoparticles to improve their dispersion stability in aqueous media. The researchers used surfactants and polymers to coat the nanoparticles, resulting in significant improvements in their stability and compatibility with water-based systems. This development has potential applications in eco-friendly coatings and paints.

In the field of nanotechnology, researchers have explored the use of Pigment Blue 27 as a building block for constructing functional nanomaterials. A study published in ACS Nano demonstrated that Pigment Blue 27 could be assembled into well-defined nanostructures with tunable optical properties. These nanostructures have shown promise in applications such as photovoltaics and catalysis.

Safety Considerations:

Safety is a critical aspect when handling any chemical compound. While Pigment Blue 27 is generally considered safe for industrial use, proper handling practices should be followed to ensure worker safety and environmental protection. It is important to store the pigment in a cool, dry place away from direct sunlight and incompatible materials.

Inhalation of dust particles should be avoided by using appropriate respiratory protection equipment. Skin contact should be minimized by wearing gloves and protective clothing. In case of accidental ingestion or eye contact, immediate medical attention should be sought.

Conclusion:

Pigment Blue 27 (CAS No. 12240-15-2) is a versatile organic pigment with a wide range of applications across various industries due to its excellent color strength, lightfastness, and chemical resistance. Recent research has further expanded its potential uses in advanced materials science and nanotechnology. By following proper safety guidelines, this compound can continue to play a crucial role in meeting the growing demand for high-performance pigments.